Cas no 61676-24-2 (3-(2-Methylphenyl)-2-oxopropanoic acid)

3-(2-Methylphenyl)-2-oxopropanoic acid structure

61676-24-2 structure

Product Name:3-(2-Methylphenyl)-2-oxopropanoic acid

CAS No:61676-24-2

Molecular Formula:C₁₀H₁₀O₃

Molecular Weight:178.184603214264

CID:470500

PubChem ID:10329880

3-(2-Methylphenyl)-2-oxopropanoic acid Properties

Names and Identifiers

- Benzenepropanoic acid, 2-methyl-a-oxo-
- 3-(2-METHYLPHENYL)-2-OXOPROPANOIC ACID
- 3-o-Tolylpyruvic acid
- Benzenepropanoic acid, 2-methyl-alpha-oxo-
- ARJ100001
- InChIKey： LWGUGJAXCRWKAY-UHFFFAOYSA-N
- Inchi： 1S/C10H10O3/c1-7-4-2-3-5-8(7)6-9(11)10(12)13/h2-5H,6H2,1H3,(H,12,13)
- SMILES： O=C(C(=O)O)CC1C=CC=CC=1C

Computed Properties

Exact Mass: 178.062994177g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 178.062994177g/mol
Heavy Atom Count: 13
Complexity: 210
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.8
Topological Polar Surface Area: 54.4

3-(2-Methylphenyl)-2-oxopropanoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1826428-0.05g	3-(2-methylphenyl)-2-oxopropanoic acid	61676-24-2		0.05g	$348.0	2023-09-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1595656-50mg	2-Oxo-3-(o-tolyl)propanoic acid	61676-24-2	98%	50mg	￥10467.00

3-(2-Methylphenyl)-2-oxopropanoic acid Related Literature

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2. An amperometric cholesterol biosensor with excellent sensitivity and limit of detection based on an enzyme-immobilized microtubular ZnO@ZnS heterostructure†

Arnab Kanti Giri,Chumki Charan,Arka Saha,Vinod Kumar Shahi,Asit Baran Panda J. Mater. Chem. A, 2014,2, 16997-17004
3. Hydrogen bonded assemblies of a cyclic trimeric hydroxy gallium(III) derivative: [{Me2Ga(µ-OH)}3·3H2O]2·18-crown-6

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5. Engineered metalloregulation of azide binding affinity and reduction potential of horse heart myoglobin

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6. New aspects of infrared spectrometry

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7. Contents list

Chem. Commun., 2018,54, 13031-13039
8. Cu-Photoredox-catalyzed C(sp)–C(sp3) coupling of redox-active esters with terminal alkynes†

Yajing Zhang,Dayong Zhang Org. Biomol. Chem., 2020,18, 4479-4483
9. Tandem imine generation/N-cyclization/C-alkylation sequence to access N-functionalized indoles featuring an aza-quaternary carbon†

Jun-Song Tian,Zhi Tu,Feng Zhou,Jin-Sheng Yu Org. Chem. Front., 2023,10, 1759-1766
10. The oxidation of organic nitrogen compounds with lead tetra-acetate

Q. Rev. Chem. Soc., 1971,25, 407-429

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